Cas no 1000342-30-2 (Methyl 5-bromo-1H-indazole-6-carboxylate)

• Product Name: Methyl 5-bromo-1H-indazole-6-carboxylate
• CAS No: 1000342-30-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD09749941
• CID: 840990
• PubChem ID: 24729390
• Update Time: 2025-04-19

Methyl 5-bromo-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1H-indazole-6-carboxylate
• 1H-INDAZOLE-6-CARBOXYLIC ACID, 5-BROMO-, METHYL ESTER
• 5-Bromo-methyl [1H]indazole-6-carboxylate
• AK103865
• ANW-64407
• CTK8C0266
• QC-10673
• 5-Bromo-1H-indazole-6-carboxylic acid methyl ester
• Methyl5-Bromo-1H-indazole-6-carboxylate
• 0043AA
• FCH1393001
• SY035923
• OR305115
• AB0092364
• AX8235404
• Methyl 5-bromo-1H-indazole-6-ca
• SS-6015
• EN300-316800
• DB-058235
• AC-29534
• 1000342-30-2
• DTXCID20597487
• SCHEMBL18554980
• BCP30606
• methyl 5-bromo-2H-indazole-6-carboxylate
• Methyl 5-bromo-1H-indazole-6-carboxylate, 95%
• AKOS016006394
• MFCD09749941
• CS-W005943
• DTXSID10646736

• MDL： MFCD09749941
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)6-3-8-5(2-7(6)10)4-11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： OMGXGABLIDYSNN-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=NNC=2C=C1C(=O)OC

Computed Properties

• Exact Mass: 253.96911
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.1

Experimental Properties

• Density: 1.709±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 54.98

Methyl 5-bromo-1H-indazole-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives